N-[4-(acetylamino)phenyl]-2-(4-phenyl-1-piperazinyl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C20H24N4O2/c1-16(25)21-17-7-9-18(10-8-17)22-20(26)15-23-11-13-24(14-12-23)19-5-3-2-4-6-19/h2-10H,11-15H2,1H3,(H,21,25)(H,22,26)
• InChI Key: DOWAQQCKGLYIAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(4-phenyl-1-piperazinyl)acetamide, commonly known as APAP, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. APAP is a derivative of acetaminophen, a widely used analgesic and antipyretic drug.

Mechanism of Action

The mechanism of action of APAP involves the inhibition of cyclooxygenase (COX) enzymes, specifically COX-2, which are responsible for the production of prostaglandins, which are involved in pain and inflammation. APAP also activates the endocannabinoid system, which plays a role in pain modulation. The exact mechanism of action of APAP is still not fully understood and requires further investigation.
Biochemical and Physiological Effects
APAP has been shown to have various biochemical and physiological effects. APAP has been shown to reduce pain and inflammation by inhibiting COX-2 enzymes and activating the endocannabinoid system. APAP has also been shown to reduce fever by inhibiting the production of prostaglandins in the hypothalamus. APAP has been shown to have a low toxicity profile compared to other analgesic drugs such as aspirin and ibuprofen.

Advantages and Limitations for Lab Experiments

APAP has several advantages for lab experiments. APAP is easy to synthesize and has a high purity, which makes it suitable for various experiments. APAP has a low toxicity profile, which makes it safe for use in animal studies. However, APAP has some limitations for lab experiments. APAP has a short half-life, which makes it difficult to study its long-term effects. APAP also has a narrow therapeutic window, which makes it difficult to determine the optimal dosage for different applications.

Future Directions

There are several future directions for the study of APAP. APAP has shown promising results in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Further investigation is needed to determine the optimal dosage and administration route for these applications. APAP has also been investigated for its potential use in the treatment of cancer. Further investigation is needed to determine the mechanism of action and efficacy of APAP in cancer treatment. APAP has also been investigated for its potential use in the treatment of opioid addiction. Further investigation is needed to determine the safety and efficacy of APAP in this application.
Conclusion
In conclusion, APAP is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. APAP has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. APAP has been shown to exhibit analgesic, antipyretic, and anti-inflammatory properties, which make it a promising candidate for the development of new drugs. APAP has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of APAP, including its potential use in the treatment of neurodegenerative disorders, cancer, and opioid addiction.

Synthesis Methods

The synthesis method of APAP involves the reaction of 4-acetamidophenol with 1-benzyl-4-phenylpiperazine in the presence of acetic anhydride and pyridine. The reaction yields APAP as a white crystalline solid with a melting point of 163-165°C. The purity of APAP can be determined by high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

APAP has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. APAP has been shown to exhibit analgesic, antipyretic, and anti-inflammatory properties, which make it a promising candidate for the development of new drugs. APAP has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.